![molecular formula C11H10N2O2 B2893350 1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid CAS No. 1368588-55-9](/img/structure/B2893350.png)
1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid is a chemical compound with the CAS Number: 1368588-55-9 . It has a molecular weight of 202.21 and its molecular formula is C11H10N2O2 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid consists of a benzodiazole moiety attached to a cyclopropyl group and a carboxylic acid group . The InChI code for this compound is 1S/C11H10N2O2/c14-11(15)7-1-4-9-10(5-7)13(6-12-9)8-2-3-8/h1,4-6,8H,2-3H2,(H,14,15) .Physical And Chemical Properties Analysis
1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid is a solid substance . It has a molecular weight of 202.21 and its molecular formula is C11H10N2O2 .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have shown a wide range of bioactivities including antimicrobial activity . They have been employed as drugs in the market .
Antiviral Activity
Benzimidazole derivatives also exhibit antiviral properties . This makes them valuable in the development of antiviral drugs .
Anticancer Activity
Benzimidazole derivatives have been found to possess anticancer activities . They have been used in the development of drugs for cancer treatment .
Antihypertensive Activity
Benzimidazole derivatives have shown antihypertensive activities . They have potential applications in the treatment of hypertension .
Synthesis of Heterocycles
The synthesis of benzimidazole derivatives has attracted much attention from chemists . They have been used in the synthesis of a variety of heterocyclic compounds .
Drug Discovery
Benzimidazole is a privileged pharmacophore in the drug discovery process . It has been used extensively in the development of new drugs .
Nanotechnology
Carboxylic acids, which are part of the structure of these compounds, have been used in nanotechnology . They have been used in the surface modification of multiple wall carbon nanotubes (MWCNTs) by ultrasonic radiation .
Organic Synthesis
Carboxylic acids have also been used in organic synthesis . For example, an efficient one-pot conversion of carboxylic acids into benzimidazoles has been reported .
Safety and Hazards
The safety information available for 1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid indicates that it may cause skin and eye irritation, and may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and seeking medical advice if feeling unwell .
properties
IUPAC Name |
3-cyclopropylbenzimidazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c14-11(15)7-1-4-9-10(5-7)13(6-12-9)8-2-3-8/h1,4-6,8H,2-3H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTKFWZHJCSPJAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=NC3=C2C=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid | |
CAS RN |
1368588-55-9 |
Source
|
Record name | 1-cyclopropyl-1H-1,3-benzodiazole-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.